Cas no 80676-08-0 (Benz[cd]indole,2-ethoxy-)

Benz[cd]indole,2-ethoxy- structure
Benz[cd]indole,2-ethoxy- structure
Product name:Benz[cd]indole,2-ethoxy-
CAS No:80676-08-0
MF:C13H11NO
MW:197.232543230057
CID:707755
PubChem ID:828774

Benz[cd]indole,2-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benz[cd]indole,2-ethoxy-
    • 2-Ethoxybenzo[cd]indole
    • 2-ETHOXY-BENZO[CD]INDOLE
    • DTXSID30356688
    • 80676-08-0
    • AKOS006292449
    • Inchi: InChI=1S/C13H11NO/c1-2-15-13-10-7-3-5-9-6-4-8-11(14-13)12(9)10/h3-8H,2H2,1H3
    • InChI Key: WLKYEEZQBNQIKD-UHFFFAOYSA-N
    • SMILES: CCOC1=NC2=CC=CC3=C2C1=CC=C3

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 21.6Ų
  • Tautomer Count: nothing
  • XLogP3: 3.1

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